Cas no 492426-57-0 (1-ethyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-5-carboxamide)

• Product Name: 1-ethyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-5-carboxamide
• CAS No: 492426-57-0
• MF: C₉H₁₀N₄OS
• MW: 222.266899585724
• CID: 932281
• PubChem ID: 649902
• Update Time: 2025-06-15

1-ethyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide,1-ethyl-N-2-thiazolyl-(9CI)
• 1-ethyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-5-carboxamide
• 2-ethyl-N-(1,3-thiazol-2-yl)pyrazole-3-carboxamide
• IDI1_003313
• F5118-0298
• STL384273
• SMR000013710
• EU-0017017
• HMS1382A22
• ChemDiv2_004598
• 492426-57-0
• HMS2350I12
• MLS000027322
• 1H-PYRAZOLE-5-CARBOXAMIDE, 1-ETHYL-N-2-THIAZOLYL-
• CHEMBL1608055
• VU0068914-5
• DB-279568
• AKOS000672556
• 2-Ethyl-2H-pyrazole-3-carboxylic acid thiazol-2-ylamide
• 1-ETHYL-N~5~-(1,3-THIAZOL-2-YL)-1H-PYRAZOLE-5-CARBOXAMIDE
• CCG-116614
• 1-ethyl-N-(thiazol-2-yl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C9H10N4OS/c1-2-13-7(3-4-11-13)8(14)12-9-10-5-6-15-9/h3-6H,2H2,1H3,(H,10,12,14)
• InChI Key： LHQJWKNRHQBZDG-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1=CC=NN1CC)=O

Computed Properties

• Exact Mass: 222.05753213g/mol
• Monoisotopic Mass: 222.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-ethyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-5-carboxamide

Recent Advances in the Study of 1-ethyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-5-carboxamide (CAS: 492426-57-0)

The compound 1-ethyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-5-carboxamide (CAS: 492426-57-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-thiazole hybrid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a kinase inhibitor. Preliminary studies indicate that 1-ethyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-5-carboxamide exhibits selective inhibition against specific kinase targets involved in inflammatory and oncogenic pathways. Researchers have employed molecular docking and in vitro assays to elucidate its binding affinity and inhibitory potency, revealing its potential as a lead compound for further optimization.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies conducted in animal models have demonstrated favorable absorption and distribution characteristics, with moderate metabolic stability. These findings suggest that 1-ethyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-5-carboxamide could serve as a viable candidate for oral administration, pending further optimization of its bioavailability and toxicity profile.

The synthetic pathways for this compound have also been a focus of recent research. Novel methodologies have been developed to improve yield and purity, including the use of catalytic systems and green chemistry principles. These advancements not only enhance the scalability of production but also align with the growing demand for sustainable pharmaceutical manufacturing practices.

Furthermore, the compound's potential applications extend beyond kinase inhibition. Recent exploratory studies have investigated its efficacy in antimicrobial and antiviral contexts. Initial results indicate moderate activity against certain bacterial strains and viruses, opening new avenues for its use in infectious disease therapeutics. However, further mechanistic studies are required to fully understand its spectrum of activity.

In conclusion, 1-ethyl-N-(1,3-thiazol-2-yl)-1H-pyrazole-5-carboxamide (CAS: 492426-57-0) represents a versatile scaffold with multifaceted therapeutic potential. Ongoing research aims to refine its pharmacological properties and expand its applicability across various disease models. The compound's unique structural features and promising biological activities position it as a valuable asset in the pursuit of novel therapeutic agents.